Cas no 2201500-47-0 (N-cyclobutyl-N-methylpyridine-2-carboxamide)

• Product Name: N-cyclobutyl-N-methylpyridine-2-carboxamide
• CAS No: 2201500-47-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5995937
• PubChem ID: 126857014
• Update Time: 2025-05-21

N-cyclobutyl-N-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-N-methylpyridine-2-carboxamide
• F6546-1263
• 2201500-47-0
• AKOS032844757

• Inchi： 1S/C11H14N2O/c1-13(9-5-4-6-9)11(14)10-7-2-3-8-12-10/h2-3,7-9H,4-6H2,1H3
• InChI Key： ZFKXZUACWOCLDT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N(C)C1CCC1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.2Ų

Additional information on N-cyclobutyl-N-methylpyridine-2-carboxamide

N-Cyclobutyl-N-Methylpyridine-2-Carboxamide: A Comprehensive Overview

N-Cyclobutyl-N-methylpyridine-2-carboxamide, also known by its CAS number 2201500-47-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of N-cyclobutyl-N-methylpyridine-2-carboxamide consists of a pyridine ring substituted with a carboxamide group at the 2-position, along with a cyclobutyl and methyl group attached to the nitrogen atom of the amide functional group. This arrangement imparts distinctive electronic and steric properties to the molecule, making it suitable for a range of chemical reactions and applications.

Recent studies have highlighted the potential of N-cyclobutyl-N-methylpyridine-2-carboxamide in the development of advanced materials, particularly in the realm of coordination chemistry and catalysis. Researchers have explored its ability to act as a ligand in metal complexes, demonstrating enhanced stability and reactivity compared to traditional ligands.

In addition to its role in materials science, N-cyclobutyl-N-methylpyridine-2-carboxamide has shown promise in pharmaceutical applications. Its unique structure allows for interactions with biological systems, making it a candidate for drug design and development.

The synthesis of N-cyclobutyl-N-methylpyridine-2-carboxamide involves a multi-step process that includes nucleophilic substitution and amide formation reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, facilitating its use in large-scale production.

The physical properties of N-cyclobutyl-N-methylpyridine-2-carboxamide, such as its melting point, solubility, and thermal stability, have been extensively characterized using modern analytical techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies provide valuable insights into its suitability for various industrial applications.

In conclusion, N-cyclobutyl-N-methylpyridine-2-carboxamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as an important material for future research and development.